3-{[bis(2-hydroxyethyl)amino]sulfonyl}-4-methyl-N-(3-nitrophenyl)benzamide

• IUPAC Name: 3-[bis(2-hydroxyethyl)sulfamoyl]-4-methyl-N-(3-nitrophenyl)benzamide
• InChI: InChI=1S/C18H21N3O7S/c1-13-5-6-14(11-17(13)29(27,28)20(7-9-22)8-10-23)18(24)19-15-3-2-4-16(12-15)21(25)26/h2-6,11-12,22-23H,7-10H2,1H3,(H,19,24)
• InChI Key: XGTHDYKKEOTCIO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC(=CC=C2)[N+](=O)[O-])S(=O)(=O)N(CCO)CCO
• Molecular Formula: C18H21N3O7S
• Molecular Weight: 423.4 g/mol

Description

3-{[bis(2-hydroxyethyl)amino]sulfonyl}-4-methyl-N-(3-nitrophenyl)benzamide is a chemical compound that has gained significant attention in scientific research. It is commonly referred to as BESMNB and is used in various biochemical and physiological experiments.

Mechanism of Action

BESMNB works as an inhibitor by binding to the active site of the enzyme and preventing it from carrying out its normal function. In the case of MAO, BESMNB binds to the enzyme's active site and prevents it from breaking down neurotransmitters such as dopamine, norepinephrine, and serotonin. In the case of NOS, BESMNB binds to the enzyme's active site and prevents it from producing nitric oxide.
Biochemical and Physiological Effects:
The inhibition of MAO by BESMNB leads to an increase in the levels of neurotransmitters such as dopamine, norepinephrine, and serotonin in the brain. This can have various effects on mood, behavior, and cognition. The inhibition of NOS by BESMNB leads to a decrease in the production of nitric oxide, which can have various effects on blood pressure, inflammation, and neuronal signaling.

Advantages and Limitations for Lab Experiments

BESMNB is a useful tool for studying the role of MAO and NOS in various physiological and pathological processes. It is relatively easy to synthesize and has been shown to be a potent inhibitor of both enzymes. However, like all inhibitors, BESMNB has limitations. It may not be specific to a particular enzyme and may also inhibit other enzymes with similar active sites. Additionally, the concentration of BESMNB used in experiments may need to be carefully controlled to avoid toxicity.

Future Directions

There are many potential future directions for research involving BESMNB. One area of interest is the potential therapeutic uses of BESMNB in treating various diseases such as Alzheimer's disease, Parkinson's disease, and stroke. Another area of interest is the development of more specific inhibitors of MAO and NOS that can be used in combination with BESMNB to study the role of these enzymes in various physiological and pathological processes. Finally, the development of new synthetic methods for BESMNB and related compounds may lead to new insights into the biochemical and physiological effects of these compounds.

Scientific Research Applications

BESMNB is widely used in scientific research for its ability to inhibit certain enzymes. It is commonly used as an inhibitor of monoamine oxidase (MAO) and has been used to study the role of MAO in various physiological and pathological processes. BESMNB has also been used as an inhibitor of nitric oxide synthase (NOS) and has been studied for its potential therapeutic uses in treating various diseases such as Alzheimer's disease, Parkinson's disease, and stroke.